Cas no 928339-97-3 (2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid)
2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid
- (Z)-2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid
- 3-Thiazolidineacetic acid, 4-oxo-α-(phenylmethyl)-5-(phenylmethylene)-2-thioxo-, (5Z)-
- MLS000553582
- 928339-97-3
- 2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid
- SCHEMBL19430434
- 2-[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid
- AKOS016040313
- HMS1416M04
- SMR000171890
- CHEMBL1574547
- MFCD01841732
- F0393-0247
- AKOS000273896
- 2-(5-Benzylidene-4-oxo-2-thioxo-thiazolidin-3-yl)-3-phenyl-propionic acid
- HMS2510H20
-
- Inchi: 1S/C19H15NO3S2/c21-17-16(12-14-9-5-2-6-10-14)25-19(24)20(17)15(18(22)23)11-13-7-3-1-4-8-13/h1-10,12,15H,11H2,(H,22,23)/b16-12-
- InChI Key: VGIFXQDHKSESDU-VBKFSLOCSA-N
- SMILES: C(O)(=O)C(N1C(=O)/C(=C/C2=CC=CC=C2)/SC1=S)CC1=CC=CC=C1
Computed Properties
- Exact Mass: 369.04933569g/mol
- Monoisotopic Mass: 369.04933569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 563.8±60.0 °C(Predicted)
- pka: 3.51±0.10(Predicted)
2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0393-0247-2μmol |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-5μmol |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-10μmol |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-20μmol |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-1mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-2mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-3mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-4mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-5mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0393-0247-10mg |
2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-phenylpropanoic acid |
928339-97-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid
2-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Yl-3-Phenylpropanoic Acid: A Comprehensive Overview
The compound with CAS No. 928339-97-3, named 2-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Yl-3-Phenylpropanoic Acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a thiazolidinone ring system fused with a phenyl group and a sulfanylidene moiety, making it a unique entity in the realm of heterocyclic compounds.
Recent studies have highlighted the importance of thiazolidinone derivatives in medicinal chemistry due to their ability to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the phenylmethylidene group in this compound adds to its stability and enhances its ability to interact with biological systems. Furthermore, the sulfanylidene moiety contributes to the molecule's redox properties, making it a promising candidate for applications in oxidative stress-related diseases.
The synthesis of 2-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Yl-3-Phenylpropanoic Acid involves a series of intricate chemical reactions, including condensation and cyclization steps. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only improved the synthesis process but also opened avenues for large-scale production, which is crucial for its potential commercial applications.
One of the most exciting aspects of this compound is its potential in drug development. Preclinical studies have demonstrated that it exhibits significant activity against various enzymes associated with inflammation and neurodegenerative diseases. For instance, its ability to inhibit cyclooxygenase (COX) enzymes suggests its potential as an anti-inflammatory agent. Additionally, its antioxidant properties make it a candidate for treating conditions associated with oxidative stress, such as cardiovascular diseases and diabetes.
The structural uniqueness of this compound also makes it an interesting subject for material science applications. Its ability to form stable complexes with metal ions has been explored in the context of developing new materials for sensors and catalysis. Researchers have reported that incorporating this compound into polymer matrices enhances the mechanical and thermal properties of the resulting materials, paving the way for its use in advanced materials science.
In terms of pharmacokinetics, studies have shown that 2-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Yl-3-Phenylpropanoic Acid exhibits favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of lipophilic groups such as the phenyl substituents, which facilitate its passage through biological membranes. However, further studies are required to fully understand its pharmacokinetic profile in humans and optimize its delivery mechanisms.
The environmental impact of this compound is another area that has garnered attention. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that it has low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, comprehensive environmental impact assessments are still needed to ensure sustainable use.
In conclusion, 2-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Yl-3-Phenylpropanoic Acid represents a promising molecule with diverse applications across multiple disciplines. Its unique structure endows it with valuable biological and chemical properties that make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.
928339-97-3 (2-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl-3-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)